Cas no 62291-16-1 (2-Propanone, 1-(3-methoxyphenyl)-3-phenyl-)

• Product Name: 2-Propanone, 1-(3-methoxyphenyl)-3-phenyl-
• CAS No: 62291-16-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 450572
• PubChem ID: 20317061
• Update Time: 2025-04-19

2-Propanone, 1-(3-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-methoxyphenyl)-3-phenyl-
• 1-(3-methoxyphenyl)-3-phenylpropan-2-one
• 62291-16-1
• SCHEMBL11621845
• NKXVXAIDWPVGDQ-UHFFFAOYSA-N
• AKOS006102286
• DTXSID00605099
• 1-(3-methoxyphenyl)-3-phenyl-2-propanone

• Inchi： 1S/C16H16O2/c1-18-16-9-5-8-14(12-16)11-15(17)10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3
• InChI Key： NKXVXAIDWPVGDQ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3